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Cat. No.: B1582028

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

C.l. Direct Blue 75 is a trisazo direct dye primarily utilized in the textile, paper, and leather
industries for its dyeing properties. Despite its established industrial applications, a
comprehensive review of publicly accessible scientific literature reveals a significant scarcity of
in-depth technical data. For an audience of researchers, scientists, and drug development
professionals, the available information is largely limited to basic chemical identification and
general physical properties. There is a notable absence of detailed experimental protocols,
extensive quantitative data on its biological and environmental interactions, and studies
elucidating its potential roles in biological pathways. This guide summarizes the current state of
knowledge on C.I. Direct Blue 75 and highlights the existing gaps in the scientific literature.

Chemical and Physical Properties

C.l. Direct Blue 75 is identified by the Colour Index number 34220 and the CAS Registry
Number 6428-60-0.[1][2] As a member of the trisazo class of dyes, its molecular structure
contains three azo (-N=N-) groups, which are responsible for its color.[1][3]

Table 1: Chemical Identification of C.l. Direct Blue 75
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Property Value

C.I. Name Direct Blue 75

C.l. Number 34220

CAS Number 6428-60-0
Chemical Class Trisazo

Molecular Formula Ca2H25N7Nas013S4
Molecular Weight 1055.91 g/mol [1]

The dye is described as a dark blue powder that is soluble in water, a characteristic property of
direct dyes which allows them to be applied to cellulosic fibers like cotton in a neutral or slightly
alkaline dyebath.[1][4]

Table 2: Reported Fastness Properties of C.l. Direct Blue 75

Property ISO Standard Rating AATCC Standard Rating
Light Fastness 4-5 4

Soaping (Fading) 2-3 2

Soaping (Stain) 3 3

Water (Fading) 4 34

Water (Stain) 5 4-5

Acid Resistance 4-5 4

Alkali Resistance 4 3-4

(Data sourced from World Dye Variety)[1]

Synthesis and Manufacturing

The synthesis of C.l. Direct Blue 75 involves a multi-step process of diazotization and coupling
reactions. The general manufacturing method is described as follows:
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« First Diazotization and Coupling: 3-Aminobenzenesulfonic acid is diazotized and then
coupled with 5-Aminonaphthalene-2-sulfonic acid.

e Second Diazotization and Coupling: The resulting product from the first step is then
diazotized and coupled again with 5-Aminonaphthalene-2-sulfonic acid.

e Third Diazotization and Coupling: The product from the second step undergoes a final
diazotization and is then coupled with 4-Hydroxy-7-(phenylamino)naphthalene-2-sulfonic
acid under alkaline conditions to yield the final C.l. Direct Blue 75 dye.[1]

This synthetic pathway is characteristic of the production of polyazo dyes, where aromatic
amines and coupling components are sequentially reacted to build the complex chromophore.

Industrial Applications

The primary application of C.l. Direct Blue 75 is as a direct dye for cellulosic and
proteinaceous materials. Its main uses include:

o Textile Dyeing: It is used for dyeing cotton fabrics.[5] Direct dyes are valued for their
straightforward application process, which does not require a mordant.[4]

o Paper Coloring: It is also employed in the paper industry to impart a blue color to paper
products.

» Leather Dyeing: The dye is used in the finishing of leather goods.[2]

Gaps in the Scientific Literature

A thorough review of scientific databases and literature reveals a significant lack of research
focused specifically on C.I. Direct Blue 75. This presents a considerable challenge for a
detailed technical assessment relevant to researchers and drug development professionals.
The key areas with insufficient information are:

o Quantitative Data: Beyond the basic fastness properties listed by suppliers, there is a lack of
guantitative data regarding its dyeing efficiency under different conditions (e.g., temperature,
pH, salt concentration), its binding affinities to different substrates, or its spectral properties
in various solvents.
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o Experimental Protocols: Detailed, peer-reviewed experimental protocols for the application of
C.l. Direct Blue 75 in dyeing, or for its analysis and detection, are not readily available.
While general procedures for direct dyes exist, specific optimized protocols for this particular
dye are absent from the reviewed literature.

» Toxicology and Ecotoxicity: There are no specific toxicological studies for C.l. Direct Blue 75
found in the public domain. Azo dyes as a class are known to have the potential to break
down into aromatic amines, some of which are carcinogenic.[6] However, without specific
studies on C.l. Direct Blue 75, its toxicological profile remains unknown.

» Biodegradation and Environmental Fate: While there is extensive research on the
degradation of other direct blue dyes, particularly in the context of wastewater treatment,
similar studies for C.l. Direct Blue 75 are not available. The biodegradation pathway, the
nature of its degradation products, and its overall environmental persistence have not been
documented.

 Biological Interactions and Signaling Pathways: There is no available research that
investigates the interaction of C.l. Direct Blue 75 with biological systems at a molecular
level. Consequently, no information exists on its potential to modulate signaling pathways or
other cellular processes, which would be of interest to drug development professionals.

Mandatory Visualizations: Limitations

The request for diagrams of signaling pathways, experimental workflows, or logical
relationships using Graphviz (DOT language) cannot be fulfilled due to the lack of underlying
data in the scientific literature for C.l. Direct Blue 75. The creation of such diagrams requires
detailed knowledge of processes, interactions, and experimental procedures that have not
been published for this specific dye.

For illustrative purposes, a generalized workflow for the synthesis of a trisazo dye is presented
below. However, it is important to note that this is a conceptual representation and not based
on a detailed experimental protocol for C.lI. Direct Blue 75.
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Conceptual Synthesis Workflow for a Trisazo Dye
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Caption: Conceptual workflow for the synthesis of a trisazo dye.
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Conclusion

C.l. Direct Blue 75 is a commercially available trisazo dye with well-defined applications in the
dyeing industry. However, from the perspective of the scientific and research community, it
remains a data-poor substance. The lack of published research on its detailed chemical,
biological, and environmental properties makes it difficult to conduct a thorough technical
review that would meet the needs of researchers, scientists, and drug development
professionals. Future research is needed to characterize its toxicological profile, environmental
fate, and potential for biological interactions to provide a more complete understanding of this
compound beyond its industrial use as a colorant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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